Cas no 1261674-84-3 (2-(4-bromo-2-methoxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(4-bromo-2-methoxyphenyl)-2-hydroxyacetic acid
• CAS No: 1261674-84-3
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 5969463
• PubChem ID: 117406348
• Update Time: 2025-05-19

2-(4-bromo-2-methoxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-bromo-α-hydroxy-2-methoxy-
• 2-(4-bromo-2-methoxyphenyl)-2-hydroxyacetic acid

• Inchi： 1S/C9H9BrO4/c1-14-7-4-5(10)2-3-6(7)8(11)9(12)13/h2-4,8,11H,1H3,(H,12,13)
• InChI Key： WAIVKIYYPLYPGF-UHFFFAOYSA-N
• SMILES： C1(C(O)C(O)=O)=CC=C(Br)C=C1OC

Experimental Properties

• Density: 1.680±0.06 g/cm3(Predicted)
• Boiling Point: 435.3±45.0 °C(Predicted)
• pka: 3.14±0.10(Predicted)

Additional information on 2-(4-bromo-2-methoxyphenyl)-2-hydroxyacetic acid

Introduction to 2-(4-bromo-2-methoxyphenyl)-2-hydroxyacetic acid (CAS No. 1261674-84-3)

2-(4-bromo-2-methoxyphenyl)-2-hydroxyacetic acid (CAS No. 1261674-84-3) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound, also known as BMPHA, is a derivative of hydroxyacetic acid with a bromo and methoxy substituent on the phenyl ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 2-(4-bromo-2-methoxyphenyl)-2-hydroxyacetic acid is characterized by a hydroxyl group (-OH) attached to the carboxylic acid (-COOH) moiety, along with a substituted phenyl ring. The bromo substituent at the para position and the methoxy group at the meta position contribute to its distinct reactivity and solubility properties. These features are crucial for its potential use in drug development, particularly in the design of novel therapeutic agents.

Recent studies have highlighted the potential of BMPHA in various biological contexts. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that BMPHA exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease.

Another area of interest is the antitumor activity of BMPHA. Preliminary in vitro studies have shown that this compound can induce apoptosis in cancer cells, particularly in breast and colon cancer cell lines. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells. These findings suggest that BMPHA could be further explored as a potential anticancer agent.

In addition to its biological activities, the synthesis and chemical properties of 2-(4-bromo-2-methoxyphenyl)-2-hydroxyacetic acid have been extensively studied. The compound can be synthesized through several routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of 4-bromo-2-methoxybenzaldehyde with glycolic acid or its derivatives under appropriate conditions. The yield and purity of the final product can be optimized by adjusting reaction parameters such as temperature, solvent, and catalyst.

The solubility and stability of BMPHA are important considerations for its practical applications. It has been found to be moderately soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO), but less soluble in non-polar solvents like hexane. This solubility profile can influence its bioavailability and formulation for pharmaceutical use. Stability studies have shown that BMPHA is stable under neutral to slightly acidic conditions but may degrade under strongly alkaline conditions or high temperatures.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the pharmacokinetic properties of BMPHA. Prodrugs are biologically inactive derivatives that are converted into their active form through metabolic processes in the body. By designing prodrugs with improved solubility, stability, and bioavailability, it is possible to enhance the therapeutic index and reduce side effects associated with direct administration.

In conclusion, 2-(4-bromo-2-methoxyphenyl)-2-hydroxyacetic acid (BMPHA) (CAS No. 1261674-84-3) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers specific biological activities, making it a valuable candidate for further investigation as an anti-inflammatory and anticancer agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a key player in the development of novel therapeutic strategies.